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Compound of Interest

Compound Name: 4-methoxy-N-phenylaniline

Cat. No.: B057723

Technical Guide: 4-methoxy-N-phenylaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-methoxy-N-phenylaniline,
focusing on its chemical identity, physical properties, synthesis, and analytical characterization.
This document is intended to serve as a valuable resource for professionals in research and
development.

Core Data Presentation

The fundamental properties of 4-methoxy-N-phenylaniline (CAS No. 1208-86-2) are
summarized in the table below for quick reference.
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Property Value

CAS Number 1208-86-2

Molecular Formula Ci13H13NO

Molecular Weight 199.25 g/mol

Melting Point 104-108 °C

Boiling Point 335.8 °C at 760 mmHg

Appearance White to off-white solid

Solubility Soluble in ethanol and ether; limited solubility in

water.

Synthesis and Characterization

The synthesis of 4-methoxy-N-phenylaniline is most commonly achieved through a cross-
coupling reaction. The following sections detail a representative experimental protocol and the
analytical methods for characterization.

Experimental Protocol: Synthesis via Ullmann
Condensation

A prevalent method for the synthesis of 4-methoxy-N-phenylaniline is the Ullmann
condensation, which involves the copper-catalyzed reaction between an aryl halide and an
amine.[1]

Materials:

4-methoxyaniline (p-anisidine)

Bromobenzene

Anhydrous potassium carbonate (K2COs)

Copper(l) iodide (Cul)
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e Anhydrous, high-boiling point solvent (e.g., N,N-dimethylformamide or 1,4-dioxane)
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine 4-methoxyaniline, bromobenzene, anhydrous potassium carbonate, and a
catalytic amount of copper(l) iodide.

e Solvent Addition: Add the anhydrous solvent to the flask.

o Reaction Execution: Heat the reaction mixture to reflux with vigorous stirring. The reaction
progress should be monitored by thin-layer chromatography (TLC).

o Work-up: Upon completion, cool the reaction mixture to room temperature. Filter the mixture
to remove the inorganic salts.

o Extraction: Transfer the filtrate to a separatory funnel and extract with an appropriate organic
solvent (e.g., ethyl acetate). Wash the organic layer with water and brine.

« Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. The crude product can be purified by column chromatography on
silica gel to yield pure 4-methoxy-N-phenylaniline.

Analytical Characterization

The synthesized 4-methoxy-N-phenylaniline can be characterized using various
spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR (400 MHz, CDCls): & 7.19 (dd, J = 8.4, 7.4 Hz, 2H), 7.05 (d, J = 8.1 Hz, 2H), 6.88 (d,
J =7.9 Hz, 2H), 6.86 — 6.77 (m, 3H), 5.49 (br s, 1H, NH), 3.79 (s, 3H).[2]

e 13C NMR (100 MHz, CDCIs): 8 155.2, 145.0, 135.7, 129.2, 122.1, 119.5, 115.7, 114.6, 55.7.
[2]

Mass Spectrometry (MS):
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« MS (ESI): m/z = 199 (M* + H).[2]

Experimental Workflow

The logical flow from synthesis to characterization of 4-methoxy-N-phenylaniline is depicted
in the following diagram.
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Synthesis and Characterization Workflow of 4-methoxy-N-phenylaniline
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Caption: A flowchart illustrating the synthesis, purification, and analytical characterization of 4-

methoxy-N-phenylaniline.
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Applications

4-methoxy-N-phenylaniline and its derivatives are valuable intermediates in various fields of
chemical synthesis.

e Dye Production: This compound serves as a precursor in the synthesis of certain dyes.[3][4]

o Pharmaceuticals and Agrochemicals: It is utilized as an intermediate in the manufacturing of
pharmaceuticals and pesticides.[3]

o Antioxidant Properties: Derivatives of 4-methoxyphenylamine have shown potential as
antioxidants.[5][6]

e Organic Synthesis: It is a versatile building block in the synthesis of more complex organic
molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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